6-chloro-N-(2,6-diisopropylphenyl)nicotinamide

• Molecular Formula: C18H21ClN2O
• Molecular Weight: 316.8 g/mol
• IUPAC Name: 6-chloro-N-[2,6-di(propan-2-yl)phenyl]pyridine-3-carboxamide
• InChI: InChI=1S/C18H21ClN2O/c1-11(2)14-6-5-7-15(12(3)4)17(14)21-18(22)13-8-9-16(19)20-10-13/h5-12H,1-4H3,(H,21,22)
• InChI Key: CIRCINSBCCUKLJ-UHFFFAOYSA-N
• SMILES: CC(C)C1=C(C(=CC=C1)C(C)C)NC(=O)C2=CN=C(C=C2)Cl

Description

6-chloro-N-(2,6-diisopropylphenyl)nicotinamide, also known as Compound A, is a small molecule that has gained attention in the scientific community due to its potential therapeutic applications. This compound is a member of the nicotinamide family of molecules and has been shown to exhibit anti-inflammatory and immunomodulatory effects.

Mechanism of Action

The exact mechanism of action of 6-chloro-N-(2,6-diisopropylphenyl)nicotinamide A is not fully understood. However, it has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and to activate the anti-inflammatory cytokine IL-10. Additionally, 6-chloro-N-(2,6-diisopropylphenyl)nicotinamide A has been shown to modulate the activity of immune cells, such as macrophages and dendritic cells.
Biochemical and Physiological Effects:
6-chloro-N-(2,6-diisopropylphenyl)nicotinamide A has been shown to have a number of biochemical and physiological effects. These include the inhibition of NF-κB signaling, a key pathway involved in inflammation, and the upregulation of the Nrf2 pathway, which is involved in antioxidant responses. Additionally, 6-chloro-N-(2,6-diisopropylphenyl)nicotinamide A has been shown to reduce the production of reactive oxygen species and to enhance mitochondrial function.

Advantages and Limitations for Lab Experiments

One advantage of 6-chloro-N-(2,6-diisopropylphenyl)nicotinamide A is its relatively simple synthesis method, which allows for large-scale production. Additionally, its anti-inflammatory and immunomodulatory effects make it a promising candidate for the treatment of a variety of diseases. However, one limitation of 6-chloro-N-(2,6-diisopropylphenyl)nicotinamide A is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are a number of potential future directions for research on 6-chloro-N-(2,6-diisopropylphenyl)nicotinamide A. One area of interest is its potential use in the treatment of autoimmune diseases, such as multiple sclerosis and rheumatoid arthritis. Additionally, there is interest in exploring the potential of 6-chloro-N-(2,6-diisopropylphenyl)nicotinamide A as an anti-cancer agent, as it has been shown to inhibit the growth of certain cancer cell lines. Finally, there is interest in developing more potent derivatives of 6-chloro-N-(2,6-diisopropylphenyl)nicotinamide A that may exhibit even greater therapeutic potential.

Synthesis Methods

The synthesis of 6-chloro-N-(2,6-diisopropylphenyl)nicotinamide A involves a multi-step process that begins with the reaction of 6-chloronicotinic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 2,6-diisopropylaniline to form the desired compound.

Scientific Research Applications

6-chloro-N-(2,6-diisopropylphenyl)nicotinamide A has been the subject of numerous scientific studies due to its potential therapeutic applications. One area of research has focused on its anti-inflammatory effects, which have been demonstrated in both in vitro and in vivo models. Additionally, 6-chloro-N-(2,6-diisopropylphenyl)nicotinamide A has been shown to modulate the immune system, leading to its potential use in the treatment of autoimmune diseases.